Cas no 2022557-84-0 (3-(Chloromethyl)-5,5-difluoro-3-methylpent-1-ene)

• Product Name: 3-(Chloromethyl)-5,5-difluoro-3-methylpent-1-ene
• CAS No: 2022557-84-0
• MF: C₇H₁₁ClF₂
• MW: 168.612048387527
• CID: 5285616
• Update Time: 2025-06-28

3-(Chloromethyl)-5,5-difluoro-3-methylpent-1-ene Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-5,5-difluoro-3-methylpent-1-ene
• 1-Pentene, 3-(chloromethyl)-5,5-difluoro-3-methyl-
• 3-(Chloromethyl)-5,5-difluoro-3-methylpent-1-ene

• Inchi： 1S/C7H11ClF2/c1-3-7(2,5-8)4-6(9)10/h3,6H,1,4-5H2,2H3
• InChI Key： OJRZSRXEIYUZDU-UHFFFAOYSA-N
• SMILES： ClCC(C=C)(C)CC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• XLogP3: 3.5
• Topological Polar Surface Area: 0

Additional information on 3-(Chloromethyl)-5,5-difluoro-3-methylpent-1-ene

Professional Introduction to Compound with CAS No. 2022557-84-0 and Product Name: 3-(Chloromethyl)-5,5-difluoro-3-methylpent-1-ene

The compound identified by the CAS number 2022557-84-0 and the product name 3-(Chloromethyl)-5,5-difluoro-3-methylpent-1-ene represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced materials. The presence of both chloromethyl and difluoro functional groups in its molecular framework imparts distinct reactivity and stability, making it a valuable intermediate in various chemical transformations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, bioavailability, and binding affinity. The 5,5-difluoro moiety in 3-(Chloromethyl)-5,5-difluoro-3-methylpent-1-ene contributes to these desirable properties, positioning it as a promising candidate for further derivatization. Such fluorinated derivatives have been extensively studied for their role in modulating drug efficacy and pharmacokinetics. For instance, fluorine atoms can influence the electronic distribution of the molecule, thereby affecting its interactions with biological targets.

The chloromethyl group serves as a versatile handle for further functionalization, enabling the synthesis of more complex molecules through nucleophilic substitution reactions. This reactivity is particularly useful in medicinal chemistry, where constructing diverse libraries of compounds is essential for hit identification and optimization. Researchers have leveraged similar chloromethyl-containing intermediates to develop inhibitors targeting various disease pathways. The combination of these two functional groups in 3-(Chloromethyl)-5,5-difluoro-3-methylpent-1-ene suggests a broad spectrum of potential applications, from agrochemicals to specialty chemicals.

Recent studies have highlighted the importance of optimizing reaction conditions to maximize yield and purity when working with such reactive intermediates. The 3-(Chloromethyl)-5,5-difluoro-3-methylpent-1-ene molecule requires careful handling due to the sensitivity of the chloromethyl group to moisture and nucleophiles. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions or directed ortho-metalation strategies, have been employed to achieve high selectivity and efficiency in its transformation into more complex structures. These methodologies align with the growing emphasis on green chemistry principles, where minimizing waste and maximizing atom economy are paramount.

The structural motif of 3-(Chloromethyl)-5,5-difluoro-3-methylpent-1-ene also finds relevance in materials science applications. Fluorinated compounds are known for their thermal stability and resistance to degradation, making them suitable for high-performance polymers and coatings. The presence of a double bond at the 1-position provides additional opportunities for polymerization or incorporation into liquid crystal systems. Such materials are critical in industries ranging from electronics to aerospace, where durability and functionality are key requirements.

As computational chemistry advances, virtual screening methods are increasingly being used to predict the properties of novel compounds like 3-(Chloromethyl)-5,5-difluoro-3-methylpent-1-ene before experimental synthesis. Molecular modeling studies can provide insights into its interaction with biological targets by simulating binding affinities and conformational changes. These predictions guide experimentalists in designing targeted modifications to enhance potency or reduce off-target effects. The integration of computational tools with traditional synthetic approaches has accelerated the drug discovery pipeline significantly.

In conclusion, 3-(Chloromethyl)-5,5-difluoro-3-methylpent-1-ene (CAS No. 2022557-84-0) represents a multifaceted compound with potential applications spanning pharmaceuticals and advanced materials. Its unique structural features—combining both chloromethyl and difluoro functionalities—make it a valuable building block for further chemical innovation. As research continues to uncover new methodologies for functionalizing such intermediates, the utility of this compound is expected to expand further into uncharted territories of synthetic chemistry.